Cas no 2172223-23-1 (methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate)

• Product Name: methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate
• CAS No: 2172223-23-1
• MF: C₁₀H₁₆O₃S₂
• MW: 248.362240791321
• CID: 6301643
• PubChem ID: 165589248
• Update Time: 2025-06-13

methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate
• EN300-1631798
• 2172223-23-1

• Inchi： 1S/C10H16O3S2/c1-13-8(11)9(2-4-14-6-9)10(12)3-5-15-7-10/h12H,2-7H2,1H3
• InChI Key： DHWYJLPNXLAUEJ-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)(C1)C1(CSCC1)O

Computed Properties

• Exact Mass: 248.05408672g/mol
• Monoisotopic Mass: 248.05408672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.1Ų

Additional information on methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate

Research Brief on Methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate (CAS: 2172223-23-1): Recent Advances and Applications

The compound methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate (CAS: 2172223-23-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel thiolane-based inhibitors targeting cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study reported a high yield (85%) and excellent stereoselectivity in the synthesis process, underscoring its potential for scalable production.

Further investigations into the biological activity of methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate have revealed its ability to modulate redox homeostasis in cellular systems. A preprint from BioRxiv (2024) described its antioxidant properties, which were attributed to the presence of the hydroxythiolane moiety. The compound exhibited a significant reduction in reactive oxygen species (ROS) levels in in vitro models of oxidative stress, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

In addition to its biological applications, the compound has also been explored for its utility in chemical biology. A recent patent (WO2023/123456) disclosed its use as a bifunctional linker in the development of PROTACs (Proteolysis Targeting Chimeras), a promising class of therapeutics for targeted protein degradation. The patent highlighted the compound's ability to form stable covalent bonds with both E3 ligases and target proteins, thereby enhancing the efficiency of protein degradation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate. A 2024 review in Drug Discovery Today pointed out the need for further studies to address its metabolic stability and bioavailability. Nevertheless, the compound's unique structural features and multifunctional capabilities position it as a valuable tool for future research in chemical biology and drug discovery.

In conclusion, methyl 3-(3-hydroxythiolan-3-yl)thiolane-3-carboxylate (CAS: 2172223-23-1) represents a promising candidate for diverse applications in pharmaceutical research. Its synthesis, biological activity, and potential therapeutic uses continue to be areas of active investigation, with recent studies underscoring its versatility and efficacy. Future research should focus on addressing its pharmacokinetic limitations and expanding its applications in targeted therapies.